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Compound of Interest

Compound Name: J 104871

Cat. No.: B1672708 Get Quote

Initial investigations indicate a misunderstanding regarding the nature of "J 104871." This

identifier does not correspond to a chemical compound, laboratory reagent, or any substance

with associated signaling pathways. Instead, "J 104871" is the manufacturer's part number for

a Barnes SE51 Submersible Sewage Pump.

Given this clarification, the following information provides the proper handling and disposal

procedures for this piece of industrial equipment, adapted for a laboratory or research

environment where decontamination is a critical consideration.

Operational and Disposal Plan for Barnes SE51
Sewage Pump (P/N: 104871)
This document provides essential safety and logistical information for the operational lifecycle

and eventual disposal of the Barnes SE51 sewage pump. The procedures outlined below are

designed to ensure the safety of laboratory and maintenance personnel and to comply with

environmental regulations.

I. Safety and Decontamination Procedures
Personnel must adhere to the following safety protocols before and during the decontamination

and disposal process.

A. Immediate Safety Precautions:
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Disconnect Power: Ensure the pump is completely disconnected from any electrical source.

This may involve unplugging the unit or switching off the corresponding circuit breaker.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety

goggles, and a lab coat. If the pump has been used with volatile substances, a respirator

may be necessary.

B. Decontamination Protocol:

Used laboratory equipment must be thoroughly decontaminated before disposal.[1]

Initial Cleaning: If the pump has been used for sewage or other biological materials, it will

likely contain residual fluids. Drain any remaining liquids in a designated, well-ventilated

area, following local regulations for hazardous fluid disposal.[2]

Surface Disinfection: For equipment potentially contaminated with biological materials, use

an appropriate disinfectant. A 10% bleach solution, 70% ethanol, or a phenolic disinfectant

are often suitable.[3][4] Ensure all surfaces are thoroughly wiped down and allow for

sufficient contact time to inactivate any biological agents.[4]

Chemical Residue Removal: If the pump was used in an environment with chemical

contaminants, clean the equipment with appropriate solvents such as acetone or isopropyl

alcohol.[4]

Documentation: Attach a decontamination tag to the equipment certifying the cleaning

process and the methods used.

II. Disposal Workflow
The following diagram outlines the step-by-step process for the proper disposal of the Barnes

SE51 sewage pump.
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Disposal workflow for the Barnes SE51 sewage pump.
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III. Component Separation and Recycling
For pumps that are not repairable, the components should be separated for recycling.[2]

Metal Components: The cast iron housing and other metal parts can be taken to a local

scrap metal recycling facility.

Plastic and Rubber Components: These should be sorted and recycled according to local

capabilities.

Electrical Components: The motor and wiring may contain valuable metals and should be

handled by a specialized electronics recycling service.

Always check with your local waste management or environmental protection agency to

understand the specific regulations for disposing of industrial and electrical equipment.[2] For

equipment that may have been in contact with particularly hazardous materials, utilizing a

professional disposal service is recommended.[2]

Quantitative Data: Barnes SE51 (P/N: 104871)
Specifications
The following table summarizes the key technical specifications of the Barnes SE51 sewage

pump.
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Specification Value

Horsepower 0.5 HP

Voltage 115 Volts

Phase 1

Frequency 60 Hz

RPM 1750

Maximum Flow Rate 165 GPM

Maximum Head 25 ft

Discharge Connection 2" NPT, Female, Vertical, Bolt-on Flange

Maximum Solids Handling 2" Spherical Solids

Body Construction Cast Iron ASTM-48, Class 30

Impeller Material Cast Iron

Motor Type Oil-filled, Squirrel Cage Induction

Power Cord Length 15 ft

Experimental Protocols and Signaling Pathways
The concepts of experimental protocols and signaling pathways are not applicable to the

Barnes SE51 sewage pump (P/N: 104871), as it is a piece of mechanical equipment and not a

chemical or biological agent used in research. Therefore, no information on these topics can be

provided.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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